Cas no 57730-97-9 (Benzenethiol,2,3,5-trichloro-)

• Product Name: Benzenethiol,2,3,5-trichloro-
• CAS No: 57730-97-9
• MF: C₆H₃Cl₃S
• MW: 213.51201748848
• CID: 372693
• PubChem ID: 194038
• Update Time: 2025-04-19

Benzenethiol,2,3,5-trichloro- Chemical and Physical Properties

Names and Identifiers

• 2,3,5-trichlorobenzenethiol
• 2,3,5-trichlorothiophenol
• Benzenethiol,2,3,5-trichloro-
• DTXSID00206429
• 57730-97-9
• SCHEMBL9194533
• Benzenethiol, 2,3,5-trichloro-

• Inchi： 1S/C6H3Cl3S/c7-3-1-4(8)6(9)5(10)2-3/h1-2,10H
• InChI Key： LDZBJXAJFZJITQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1S)Cl)Cl

Computed Properties

• Exact Mass: 211.90229
• Monoisotopic Mass: 211.902
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.548
• Boiling Point: 283.2°C at 760 mmHg
• Flash Point: 114.6°C
• Refractive Index: 1.63
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols